Cas no 127345-91-9 (Imidazo[2,1-b]benzothiazole-3-methanol,2-methyl-)
127345-91-9 structure
Product Name:Imidazo[2,1-b]benzothiazole-3-methanol,2-methyl-
CAS No:127345-91-9
MF:C11H10N2OS
MW:218.274900913239
CID:219797
PubChem ID:130922
Update Time:2025-04-19
Imidazo[2,1-b]benzothiazole-3-methanol,2-methyl- Chemical and Physical Properties
Names and Identifiers
-
- Imidazo[2,1-b]benzothiazole-3-methanol,2-methyl-
- (2-methylimidazo[2,1-b][1,3]benzothiazol-1-yl)methanol
- NIK 228
- (2-methylimidazo[2,1-b][1,3]benzothiazol-3-yl)methanol
- 3-Hydroxymethyl-2-methylimidazo(2,1-b)benzothiazole
- Imidazo(2,1-b)benzothiazole-3-methanol, 2-methyl-
- Nik-228
- 2-Methylimidazo[2,1-b]benzothiazole-3-methanol
- SCHEMBL10462306
- LNOGZUJTJKHQFR-UHFFFAOYSA-N
- 127345-91-9
- DTXSID60155489
-
- Inchi: 1S/C11H10N2OS/c1-7-9(6-14)13-8-4-2-3-5-10(8)15-11(13)12-7/h2-5,14H,6H2,1H3
- InChI Key: LNOGZUJTJKHQFR-UHFFFAOYSA-N
- SMILES: S1C2C=CC=CC=2N2C1=NC(C)=C2CO
Computed Properties
- Exact Mass: 218.0515
- Monoisotopic Mass: 218.05138412g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 251
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 65.8Ų
Experimental Properties
- PSA: 37.53
Imidazo[2,1-b]benzothiazole-3-methanol,2-methyl- Related Literature
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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